N-[2-(aminocarbonyl)phenyl]-2,5-dimethyl-3-furamide

• IUPAC Name: N-(2-carbamoylphenyl)-2,5-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C14H14N2O3/c1-8-7-11(9(2)19-8)14(18)16-12-6-4-3-5-10(12)13(15)17/h3-7H,1-2H3,(H2,15,17)(H,16,18)
• InChI Key: XUSRVYDYTNRZRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NC2=CC=CC=C2C(=O)N
• Molecular Formula: C14H14N2O3
• Molecular Weight: 258.27 g/mol

Description

“N-[2-(aminocarbonyl)phenyl]-2,5-dimethyl-3-furamide” is a complex organic compound. It contains an amide group (-CONH2), a phenyl group (C6H5), and a furan ring (a five-membered aromatic ring with four carbon atoms and one oxygen). The amide group is attached to the phenyl group via a carbonyl group (C=O), and the furan ring is substituted with two methyl groups (CH3) at the 2nd and 5th positions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the phenyl ring, the furan ring, and the amide group. The electron-rich nature of these rings might influence the compound’s reactivity and interactions with other molecules.

Chemical Reactions Analysis

Amines, such as the one present in this compound, are known to participate in a variety of chemical reactions. They can act as nucleophiles in substitution reactions, or as bases in acid-base reactions. The furan ring, being aromatic, might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of the amide group might allow for hydrogen bonding, influencing its solubility and boiling point.

Scientific Research Applications

Antiviral Activity

• Researchers have explored the antiviral potential of this compound. . Further investigations into its mechanism of action and potential therapeutic applications are warranted.

Catalysis and Organic Synthesis

• The unique structure of N-(2-aminocarbonyl)phenyl)-2,4-dichlorobenzamide suggests its potential as a catalyst or reagent in organic synthesis. .

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. Its biological activity would depend on how it interacts with biological molecules, which in turn would depend on its structure and the specific environment.